![molecular formula C9H10FNO2 B3253695 Methyl 4-(aminomethyl)-3-fluorobenzoate CAS No. 225528-27-8](/img/structure/B3253695.png)
Methyl 4-(aminomethyl)-3-fluorobenzoate
Overview
Description
“Methyl 4-(aminomethyl)-3-fluorobenzoate” is a chemical compound. It is an amino acid ester hydrochloride . It plays a role during the preparation of a novel hepatitis C virus (HCV) helicase inhibitor . The compound is also known as an aminomethyl group, which is a monovalent functional group with formula −CH2−NH2 .
Physical and Chemical Properties Analysis
“this compound” has a melting point of 243 °C (dec.) (lit.) and a predicted boiling point of 278.7±23.0 °C. Its predicted density is 1.121±0.06 g/cm3 .Scientific Research Applications
Fluorescent Sensing and Bio-imaging
Methyl 4-(aminomethyl)-3-fluorobenzoate and related compounds have been explored for their applications in fluorescent sensing and bio-imaging. One study developed a fluorogenic chemosensor based on o-aminophenol, showing high selectivity and sensitivity towards aluminum ions (Al3+), with potential for bio-imaging in human cervical HeLa cancer cell lines (Ye et al., 2014).
Synthesis Optimization
Research has focused on optimizing the synthesis of related compounds, such as Methyl 2-amino-5-fluorobenzoate. A study presented an optimal synthesis route involving reactions like nitrification and esterification, yielding a high purity product (Yin Jian-zhong, 2010).
Antimicrobial and Antituberculosis Activity
Compounds derived from 4-fluorobenzoic acid, which is structurally similar to this compound, have been investigated for their antimicrobial properties. A study on hydrazones derived from 4-fluorobenzoic acid hydrazide demonstrated significant antimycobacterial activity against Mycobacterium tuberculosis (Koçyiğit-Kaymakçıoğlu et al., 2009).
Anticancer Research
Research into fluorine compounds containing isoxazolylamino and phosphonate groups, which are chemically related to this compound, revealed moderate anticancer activity in vitro. This highlights the potential of these compounds in anticancer research (Song et al., 2005).
Development of Antibacterial Agents
Fluorine-containing compounds, including those with structures similar to this compound, have been synthesized and screened for antibacterial activities. This suggests their potential utility as novel antibacterial agents (Holla et al., 2003).
Reactivity Studies in Organic Synthesis
Studies have investigated the reactivity of compounds structurally related to this compound, contributing to the understanding of organic synthesis pathways and the development of new synthetic methods (Bowles et al., 1989).
Safety and Hazards
“Methyl 4-(aminomethyl)-3-fluorobenzoate” is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of this compound. If inhaled, it is advised to remove the victim to fresh air and keep at rest in a position comfortable for breathing .
Properties
IUPAC Name |
methyl 4-(aminomethyl)-3-fluorobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,5,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIOBWBRCFYROPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)CN)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601213777 | |
Record name | Benzoic acid, 4-(aminomethyl)-3-fluoro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601213777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
225528-27-8 | |
Record name | Benzoic acid, 4-(aminomethyl)-3-fluoro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=225528-27-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-(aminomethyl)-3-fluoro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601213777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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